Cas no 2229354-16-7 ((2-methoxynaphthalen-1-yl)hydrazine)

• Product Name: (2-methoxynaphthalen-1-yl)hydrazine
• CAS No: 2229354-16-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6024177
• PubChem ID: 165687302
• Update Time: 2025-10-24

(2-methoxynaphthalen-1-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-methoxynaphthalen-1-yl)hydrazine
• EN300-1735257
• 2229354-16-7

• Inchi： 1S/C11H12N2O/c1-14-10-7-6-8-4-2-3-5-9(8)11(10)13-12/h2-7,13H,12H2,1H3
• InChI Key： MHYJTVFRYWVBME-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1NN

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3Ų

Additional information on (2-methoxynaphthalen-1-yl)hydrazine

Introduction to (2-methoxynaphthalen-1-yl)hydrazine (CAS No. 2229354-16-7)

(2-methoxynaphthalen-1-yl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2229354-16-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic hydrazine derivative has garnered attention due to its versatile applications in synthetic chemistry and its potential in the development of novel therapeutic agents.

The molecular structure of (2-methoxynaphthalen-1-yl)hydrazine consists of a naphthalene ring substituted with a methoxy group at the 2-position and a hydrazine moiety at the 1-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both electron-donating and electron-withdrawing groups on the aromatic system enhances its reactivity, making it a useful building block for more complex molecules.

In recent years, there has been a surge in research focused on developing new hydrazine-based compounds for their pharmacological properties. Hydrazines are known for their ability to participate in diverse chemical reactions, including condensation, cyclization, and oxidation processes, which are crucial for constructing complex organic molecules. The study of (2-methoxynaphthalen-1-yl)hydrazine has opened up new avenues in medicinal chemistry, particularly in the synthesis of bioactive molecules.

One of the most promising applications of this compound is in the development of anticancer agents. Naphthalene derivatives have shown significant potential in inhibiting the growth of various cancer cell lines due to their ability to interact with biological targets such as kinases and transcription factors. The methoxy group in (2-methoxynaphthalen-1-yl)hydrazine enhances its solubility and bioavailability, making it an attractive candidate for drug design. Recent studies have demonstrated its efficacy in preclinical models, where it exhibited inhibitory effects on tumor proliferation and metastasis.

Another area where this compound has shown promise is in the treatment of neurological disorders. Research indicates that hydrazine derivatives can modulate neurotransmitter activity by interacting with specific receptors and enzymes in the brain. The structural features of (2-methoxynaphthalen-1-yl)hydrazine make it a suitable candidate for developing novel neuroprotective agents. Preliminary studies have suggested that it may have neuroprotective effects against oxidative stress and neuroinflammation, which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2-methoxynaphthalen-1-yl)hydrazine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and condensation reactions with appropriate hydrazine precursors. Advances in catalytic methods have further improved the efficiency of these synthetic pathways, allowing for scalable production of this compound.

In addition to its pharmaceutical applications, (2-methoxynaphthalen-1-yl)hydrazine has found utility in materials science and industrial chemistry. Its ability to undergo polymerization reactions makes it a valuable monomer for creating high-performance polymers with unique thermal and mechanical properties. These polymers find applications in coatings, adhesives, and specialty plastics where durability and chemical resistance are essential.

The environmental impact of using (2-methoxynaphthalen-1-yl)hydrazine as a chemical intermediate also deserves consideration. Efforts have been made to develop green chemistry approaches that minimize waste generation and reduce hazardous byproducts during synthesis. Solvent-free reactions, catalytic processes using biodegradable materials, and energy-efficient methods are being explored to make the production of this compound more sustainable.

In conclusion, (2-methoxynaphthalen-1-yl)hydrazine (CAS No. 2229354-16-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features enable diverse chemical functionalities, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.